Cas no 1797982-93-4 (9-2-Chloroprop-2-en-1-yl)oxymethylguanine)
9-2-Chloroprop-2-en-1-yl)oxymethylguanine Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-9-(((2-chloroprop-2-en-1-yl)oxy)methyl)-1,9-dihydro-6H-purin-6-one
- 9-[[2-Chloroprop-2-en-1-yl)oxy]methyl]guanine
- 714PGJ743E
- Q27265923
- 2-Amino-9-(((2-chloroallyl)oxy)methyl)-3H-purin-6(9H)-one
- 9-2-Chloroprop-2-en-1-yl)oxymethylguanine
-
- Inchi: 1S/C9H10ClN5O2/c1-5(10)2-17-4-15-3-12-6-7(15)13-9(11)14-8(6)16/h3H,1-2,4H2,(H3,11,13,14,16)
- InChI Key: SEORDVRCKCNEQT-UHFFFAOYSA-N
- SMILES: ClC(=C)COCN1C=NC2C(NC(N)=NC1=2)=O
Computed Properties
- Exact Mass: 255.052302g/mol
- Monoisotopic Mass: 255.052302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 94.5
- Molecular Weight: 255.66g/mol
9-2-Chloroprop-2-en-1-yl)oxymethylguanine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
9-2-Chloroprop-2-en-1-yl)oxymethylguanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C379785-25mg |
9-[[2-Chloroprop-2-en-1-yl)oxy]methyl]guanine |
1797982-93-4 | 25mg |
$ 3000.00 | 2023-09-08 | ||
| TRC | C379785-50mg |
9-[[2-Chloroprop-2-en-1-yl)oxy]methyl]guanine |
1797982-93-4 | 50mg |
$6148.00 | 2023-05-18 | ||
| TRC | C379785-100mg |
9-[[2-Chloroprop-2-en-1-yl)oxy]methyl]guanine |
1797982-93-4 | 100mg |
$7859.00 | 2023-05-18 | ||
| A2B Chem LLC | AX36844-1mg |
9-[[2-Chloroprop-2-en-1-yl)oxy]methyl]guanine |
1797982-93-4 | 1mg |
$788.00 | 2024-04-20 |
9-2-Chloroprop-2-en-1-yl)oxymethylguanine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 9-2-Chloroprop-2-en-1-yl)oxymethylguanine
Recent Advances in the Study of 9-(2-Chloroprop-2-en-1-yl)oxymethylguanine (CAS: 1797982-93-4)
9-(2-Chloroprop-2-en-1-yl)oxymethylguanine (CAS: 1797982-93-4) is a novel guanine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique chloropropenyloxymethyl modification, has shown promising potential in antiviral and anticancer research. Recent studies have focused on its synthesis, mechanism of action, and therapeutic applications, making it a subject of intense scientific investigation.
The synthesis of 9-(2-Chloroprop-2-en-1-yl)oxymethylguanine involves a multi-step process that includes the protection of guanine, followed by the introduction of the chloropropenyloxymethyl group. Researchers have optimized this process to improve yield and purity, which is critical for its application in preclinical studies. The compound's structural features, particularly the reactive chlorine atom, make it a versatile intermediate for further chemical modifications aimed at enhancing its biological activity.
In terms of mechanism of action, 9-(2-Chloroprop-2-en-1-yl)oxymethylguanine has been shown to interfere with viral DNA replication by acting as a chain terminator. This property is particularly relevant in the context of herpesvirus infections, where the compound has demonstrated efficacy in inhibiting viral proliferation. Additionally, preliminary studies suggest that it may also target specific enzymes involved in cancer cell proliferation, although further research is needed to elucidate these pathways fully.
Recent in vitro and in vivo studies have highlighted the compound's low cytotoxicity to normal cells, which is a significant advantage for its potential therapeutic use. However, challenges remain in optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers are exploring various formulation strategies, including prodrug approaches, to address these limitations.
The future of 9-(2-Chloroprop-2-en-1-yl)oxymethylguanine research lies in its potential as a lead compound for the development of new antiviral and anticancer agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from the laboratory to clinical trials. As the understanding of its biological targets and mechanisms deepens, this compound may pave the way for innovative therapies in the fight against viral infections and cancer.
1797982-93-4 (9-2-Chloroprop-2-en-1-yl)oxymethylguanine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)